Cas no 2228713-73-1 (1-(2-chloro-6-methylpyridin-3-yl)methylcyclopropan-1-ol)

• Product Name: 1-(2-chloro-6-methylpyridin-3-yl)methylcyclopropan-1-ol
• CAS No: 2228713-73-1
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 6448574
• PubChem ID: 165885758
• Update Time: 2025-05-22

1-(2-chloro-6-methylpyridin-3-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylpyridin-3-yl)methylcyclopropan-1-ol
• 2228713-73-1
• 1-[(2-chloro-6-methylpyridin-3-yl)methyl]cyclopropan-1-ol
• EN300-1980458

• Inchi： 1S/C10H12ClNO/c1-7-2-3-8(9(11)12-7)6-10(13)4-5-10/h2-3,13H,4-6H2,1H3
• InChI Key： PXLQFYZFOKSCSA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)CC1(CC1)O

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(2-chloro-6-methylpyridin-3-yl)methylcyclopropan-1-ol

1-(2-chloro-6-methylpyridin-3-yl)methylcyclopropan-1-ol (CAS No. 2228713-73-1)

The compound 1-(2-chloro-6-methylpyridin-3-yl)methylcyclopropan-1-ol (CAS No. 2228713-73-1) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique combination of a cyclopropane ring and a substituted pyridine moiety, which contributes to its versatile chemical properties.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery, particularly due to their ability to modulate biological targets with high precision. The presence of the cyclopropane ring in this compound introduces strain and rigidity, which can enhance its interactions with biomolecules. Additionally, the pyridine ring with substituents such as chlorine and methyl groups adds electronic diversity, further enhancing its potential for bioactivity.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for downstream applications. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the structure and purity of the compound.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it amenable to various chemical transformations. The compound's stability under different conditions has also been thoroughly investigated, with results indicating that it remains stable under moderate thermal and oxidative conditions.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. For instance, it can serve as an intermediate in the synthesis of bioactive compounds with cyclopropane motifs. Recent research has demonstrated that such compounds can exhibit potent inhibitory activity against enzymes involved in diseases such as cancer and neurodegenerative disorders.

Moreover, the compound's ability to form hydrogen bonds due to the hydroxyl group on the cyclopropane ring makes it an interesting candidate for studying supramolecular chemistry. Researchers have explored its self-assembling properties, which could lead to innovative materials with applications in drug delivery systems and sensors.

In conclusion, 1-(2-chloro-6-methylpyridin-3-yl)methylcyclopropan-1-ol (CAS No. 2228713-73-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and applications, positions it as a valuable tool for future research and development.